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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered during the dyeing of polyester with

Disperse Red 153.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors influencing the dyeing efficiency of Disperse Red 153 on

polyester?

A1: The dyeing efficiency of Disperse Red 153 on polyester is primarily influenced by several

key parameters: dyeing temperature, pH of the dyebath, dyeing time, liquor ratio (the ratio of

the weight of the goods to the volume of the dye liquor), the presence and concentration of

dispersing agents and leveling agents, and the post-treatment process of reduction clearing.

For unconventional dyeing methods like supercritical CO2 dyeing, pressure and the presence

of auxiliaries in the commercial dye formulation also play a crucial role.[1][2][3]

Q2: What is the optimal temperature range for dyeing polyester with Disperse Red 153?

A2: Disperse Red 153 is a medium-energy disperse dye, and for effective dyeing of polyester,

high temperatures are required. In conventional aqueous high-temperature (HT) dyeing, the

optimal temperature is typically between 125°C and 135°C.[4] This high temperature is

necessary to swell the polyester fibers, allowing the dye molecules to penetrate the fiber

structure.[3][5] In supercritical CO2 dyeing, the color strength (K/S value) has been shown to
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increase with temperature, with experiments conducted at temperatures ranging from 80°C to

140°C.[1][2]

Q3: What is the recommended pH for the dyebath?

A3: For disperse dyeing of polyester, including with Disperse Red 153, the dyebath should be

weakly acidic, with a pH range of 4.5 to 5.5.[3][5] Maintaining this pH is crucial for the stability

of the disperse dye and to prevent hydrolysis of the dye and the polyester fiber, which can

occur at higher pH values, especially at high temperatures.[4] Acetic acid is commonly used to

control the pH.[5]

Q4: What is the role of a dispersing agent in the dyeing process?

A4: Dispersing agents are essential for dyeing with disperse dyes like Disperse Red 153,

which have very low solubility in water. Their primary functions are to break down dye

aggregates into fine particles and to maintain a stable dispersion of these particles throughout

the dyeing process.[6] This ensures even distribution of the dye in the bath and on the fiber

surface, preventing the formation of dye spots and leading to a level dyeing.[6]

Q5: Why is reduction clearing necessary after dyeing?

A5: After the dyeing process, some unfixed dye particles remain on the surface of the polyester

fibers. If not removed, these surface dyes can lead to poor wash fastness and crocking

(rubbing) fastness. Reduction clearing is a post-treatment process that uses a reducing agent

(like sodium hydrosulfite) and an alkali (like caustic soda) to strip these unfixed dye particles

from the fiber surface.[7][8] This process is crucial for achieving good color fastness and a

brighter final shade.[8]
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Problem Possible Causes Recommended Solutions

Uneven Dyeing (Shade

Variation)

- Poor dispersion of the dye.-

Dyeing temperature rising too

quickly.- Inadequate circulation

of the dye liquor.- Improper

selection or dosage of leveling

agent.

- Ensure the dye is properly

pre-dispersed before adding to

the dyebath.- Control the

heating rate (e.g., 1-

2°C/minute).- Optimize the

dyeing machine's circulation

speed.- Use a suitable high-

temperature leveling agent to

promote even dye uptake.[9]

Poor Color Fastness (Wash,

Rubbing)

- Incomplete removal of

surface dye.- Dye migration

during drying or heat-setting.

- Perform a thorough reduction

clearing after dyeing. A typical

recipe is 2 g/L sodium

hydrosulfite and 2 g/L caustic

soda at 70-80°C for 15-20

minutes.[10]- After reduction

clearing, neutralize with acetic

acid and rinse thoroughly.-

Optimize the temperature and

duration of post-dyeing heat

treatments to minimize thermal

migration of the dye.

Dye Spots or Stains

- Agglomeration of dye

particles.- Presence of

oligomers (low molecular

weight polymers) from the

polyester fiber.- Contamination

in the water or on the fabric.

- Use an effective dispersing

agent and ensure the dye is

well-dispersed.- Clean the

dyeing machine regularly to

remove oligomer deposits.-

Use softened water and

ensure the fabric is properly

scoured and free of impurities

before dyeing.[11]

Inconsistent Shade from Batch

to Batch

- Variations in dyeing

parameters (temperature, time,

pH, liquor ratio).- Inconsistent

quality of dyes or auxiliary

- Strictly control all dyeing

parameters for each batch.-

Use high-quality dyes and

chemicals from a reliable
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chemicals.- Differences in the

polyester substrate.

supplier.- Ensure the polyester

fabric is from the same batch

and has undergone consistent

pre-treatment.

Low Color Yield (Pale Shade)

- Dyeing temperature is too

low.- Dyeing time is too short.-

Incorrect pH of the dyebath.-

Sub-optimal liquor ratio.

- Ensure the dyeing

temperature reaches the

recommended range (125-

135°C for aqueous HT

dyeing).- Increase the dyeing

time at the maximum

temperature.- Check and

adjust the dyebath pH to the

optimal range of 4.5-5.5.-

Lower liquor ratios generally

lead to better dye exhaustion.

[12]

Data Presentation
Table 1: Effect of Dyeing Parameters on the Color Strength (K/S) of Disperse Red 153 in

Supercritical CO2 Dyeing

Source: Adapted from studies on supercritical CO2 dyeing of polyester with Disperse Red 153.

[1][2][13]
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Paramete
r

Condition
1

K/S Value
Condition
2

K/S Value
Condition
3

K/S Value

Temperatur

e (°C) at

40 min

100 ~12.5 120 ~17.5 140 ~22.5

Dyeing

Time (min)

at 120°C

20 ~15 40 ~17.5 - -

Pressure

(MPa) at

120°C, 40

min

17 ~15 23 ~18 29 ~19

Dye

Concentrati

on (%) at

120°C, 29

MPa, 40

min

1 ~10 3 ~18 5 ~20

Table 2: Fastness Properties of Disperse Red 153 on Polyester

Source: Compiled from technical data sheets.[14]

Fastness Property Test Method Rating

Light Fastness AATCC 6

Washing Fastness (Staining) AATCC 5

Washing Fastness (Fading) AATCC 5

Perspiration Fastness

(Staining)
AATCC 5

Perspiration Fastness (Fading) AATCC 5

Ironing Fastness AATCC 5
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Experimental Protocols
1. High-Temperature Aqueous Dyeing of Polyester with Disperse Red 153

Objective: To dye polyester fabric with Disperse Red 153 using a high-temperature, high-

pressure (HTHP) method.

Materials and Reagents:

Polyester fabric

Disperse Red 153

Dispersing agent

Leveling agent

Acetic acid (to adjust pH)

Sodium hydrosulfite

Caustic soda

Procedure:

Prepare the dyebath with the required amount of water. Add a dispersing agent (e.g., 1

g/L) and a leveling agent (e.g., 0.5 g/L).

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[5]

Pre-disperse the calculated amount of Disperse Red 153 in a small amount of warm

water and add it to the dyebath.

Introduce the polyester fabric into the dyebath at around 60°C.

Raise the temperature to 130°C at a rate of 1.5°C/minute.

Hold the temperature at 130°C for 45-60 minutes.
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Cool the dyebath down to 70°C.

Perform reduction clearing by adding 2 g/L of caustic soda and 2 g/L of sodium

hydrosulfite to the bath. Run for 15-20 minutes at 70-80°C.[8]

Rinse the fabric thoroughly, first with hot water and then with cold water.

Neutralize the fabric with a dilute solution of acetic acid, if necessary.

Dry the dyed fabric.

2. Supercritical CO2 Dyeing of Polyester with Disperse Red 153 (for reference)

Objective: To dye polyester fibers with Disperse Red 153 using supercritical carbon dioxide

as the dyeing medium.

Materials and Reagents:

Polyester fibers

Disperse Red 153 (commercial or crude)

Supercritical CO2 dyeing apparatus

Procedure:

Place the polyester fibers and the required amount of Disperse Red 153 into the dyeing

vessel.

Pressurize the vessel with CO2 to the desired pressure (e.g., 17-29 MPa).[2]

Heat the vessel to the target dyeing temperature (e.g., 80-140°C).[2]

Maintain the dyeing conditions for the specified duration (e.g., 20-40 minutes).[2]

After dyeing, depressurize the vessel to sublimate the CO2.

The dyed fibers are removed. No rinsing or drying is required.
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Caption: High-temperature aqueous dyeing workflow for Disperse Red 153 on polyester.
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Caption: Key factors influencing the dyeing efficiency of Disperse Red 153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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